Cas no 828926-01-8 ([1-(4-methoxybenzenesulfonyl)-3-oxo-piperazin-2-yl]acetic acid)

• Product name: [1-(4-methoxybenzenesulfonyl)-3-oxo-piperazin-2-yl]acetic acid
• CAS No: 828926-01-8
• MF: C₁₃H₁₆N₂O₆S
• MW: 328.340942382813
• CID: 2119768
• PubChem ID: 69092726

[1-(4-methoxybenzenesulfonyl)-3-oxo-piperazin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [1-(4-methoxybenzenesulfonyl)-3-oxo-piperazin-2-yl]acetic acid
• 828926-01-8
• DA-02549
• SCHEMBL4559882

• Inchi： InChI=1S/C13H16N2O6S/c1-21-9-2-4-10(5-3-9)22(19,20)15-7-6-14-13(18)11(15)8-12(16)17/h2-5,11H,6-8H2,1H3,(H,14,18)(H,16,17)
• InChI Key： QSTQISHFAWVGDR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 328.07290741Da
• Monoisotopic Mass: 328.07290741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 121Ų